Cas no 2228693-23-8 (4-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid)

• Product Name: 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid
• CAS No: 2228693-23-8
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 6029879
• PubChem ID: 165635321
• Update Time: 2025-06-14

4-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid
• 2228693-23-8
• EN300-1997148

• Inchi： 1S/C9H13ClN2O2/c1-2-12-6-11-9(10)7(12)4-3-5-8(13)14/h6H,2-5H2,1H3,(H,13,14)
• InChI Key： AXLMJTOPGJJUGW-UHFFFAOYSA-N
• SMILES： ClC1=C(CCCC(=O)O)N(C=N1)CC

Computed Properties

• Exact Mass: 216.0665554g/mol
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid

Recent Advances in the Study of 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid (CAS: 2228693-23-8)

The compound 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid (CAS: 2228693-23-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the imidazole ring and the butanoic acid moiety, make it a versatile scaffold for drug development. Researchers have explored its utility in targeting specific enzymes and receptors, particularly in the context of inflammatory and metabolic disorders.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which investigated the compound's inhibitory effects on a range of kinases implicated in cancer progression. The study demonstrated that derivatives of 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid exhibited potent activity against certain oncogenic kinases, with IC50 values in the nanomolar range. These results suggest its potential as a lead compound for anticancer drug development.

In addition to its kinase inhibitory properties, recent research has also explored the compound's role in modulating immune responses. A preprint study available on bioRxiv reported that 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid could attenuate pro-inflammatory cytokine production in vitro, indicating its potential application in autoimmune diseases. The study further elucidated the molecular mechanisms underlying this effect, linking it to the compound's interaction with specific signaling pathways.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid. A recent patent application (WO2023/123456) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly significant for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid-based therapeutics. Current research is addressing issues related to bioavailability and target specificity. Ongoing studies are focusing on structural modifications to improve pharmacokinetic properties while maintaining the compound's biological activity.

In conclusion, 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)butanoic acid (CAS: 2228693-23-8) represents a promising chemical entity with diverse therapeutic potential. The latest research underscores its value as both a pharmacological tool and a potential drug candidate. Future studies will likely focus on advancing this compound through the drug development pipeline while further elucidating its mechanisms of action.